Cas no 2140265-06-9 ((4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one)

• Product Name: (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one
• CAS No: 2140265-06-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4641399
• Update Time: 2025-06-26

(4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 4-(4-aminophenyl)-, (4R)-
• (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C9H10N2O2/c10-7-3-1-6(2-4-7)8-5-13-9(12)11-8/h1-4,8H,5,10H2,(H,11,12)/t8-/m0/s1
• InChI Key： QVRHLYNOPCGNJT-QMMMGPOBSA-N
• SMILES： O1C[C@@H](C2=CC=C(N)C=C2)NC1=O

Additional information on (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one

Overview of (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one (CAS No. 2140265-06-9)

(4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one (CAS No. 2140265-06-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their broad-spectrum antibacterial properties and potential therapeutic applications. The unique stereochemistry and functional groups of (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one make it a valuable candidate for various biological studies and drug development initiatives.

The chemical structure of (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one consists of a five-membered oxazolidinone ring attached to a substituted phenyl group. The presence of the amino group on the phenyl ring and the chiral center at the 4-position of the oxazolidinone ring contribute to its distinct chemical and biological properties. This compound can be synthesized through a series of well-documented chemical reactions, including condensation, cyclization, and stereoselective transformations.

Recent studies have highlighted the potential of (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable application is its use as an antibacterial agent. Oxazolidinones are known for their ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit. This mechanism of action makes them effective against a wide range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). Research has shown that (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one exhibits potent antibacterial activity against these resistant strains, making it a promising candidate for the development of new antibiotics.

Beyond its antibacterial properties, (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one has also been investigated for its potential in other therapeutic areas. For instance, studies have explored its use as an antifungal agent and its ability to modulate cellular signaling pathways. The compound's ability to interact with specific protein targets and influence cellular processes makes it a valuable tool in understanding disease mechanisms and developing targeted therapies.

In addition to its therapeutic applications, (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one has been used as a model compound in various chemical and biological research projects. Its well-defined structure and predictable behavior make it an ideal candidate for studying the effects of structural modifications on biological activity. Researchers have used this compound to investigate the relationship between molecular structure and biological function, providing insights into the design of more effective drugs.

The synthesis of (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one involves several key steps. The process typically begins with the formation of an amide intermediate through the reaction of an appropriate amine with an acid chloride or carboxylic acid. This intermediate is then cyclized under suitable conditions to form the oxazolidinone ring. The chiral center at the 4-position can be introduced through stereoselective catalysis or resolution techniques. The final step involves the introduction of the amino group on the phenyl ring through amination reactions.

The purity and quality of (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one are critical for its use in research and development. High-purity samples are essential for accurate biological assays and reliable results in preclinical studies. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to ensure the purity and structural integrity of this compound.

In conclusion, (4R)-4-(4-aminophenyl)-1,3-oxazolidin-2-one (CAS No. 2140265-06-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for studying bacterial resistance mechanisms, developing new antibiotics, and exploring other therapeutic applications. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern drug discovery efforts.